Cas no 921877-57-8 (3-(4-chlorophenyl)-5-methyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 3-(4-chlorophenyl)-5-methyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921877-57-8
• MF: C₁₆H₁₅ClN₆O₂
• MW: 358.782301187515
• CID: 6256265
• PubChem ID: 41749045
• Update Time: 2025-10-23

3-(4-chlorophenyl)-5-methyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-methyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 921877-57-8
• AKOS004974841
• 3-(4-chlorophenyl)-5-methyl-9-propyl-5,9-dihydro-6H-[1,2,4]triazolo[4,3-e]purine-6,8(7H)-dione
• F2259-0049
• 8-(4-chlorophenyl)-1-methyl-5-propylpurino[8,9-c][1,2,4]triazole-2,4-dione
• 3-(4-chlorophenyl)-5-methyl-9-propyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• Inchi： 1S/C16H15ClN6O2/c1-3-8-22-11-13(24)18-16(25)21(2)14(11)23-12(19-20-15(22)23)9-4-6-10(17)7-5-9/h4-7H,3,8H2,1-2H3,(H,18,24,25)
• InChI Key： VXFDJEMXHYZWDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C2N1C1=C(C(NC(N1C)=O)=O)N2CCC

Computed Properties

• Exact Mass: 358.0945014g/mol
• Monoisotopic Mass: 358.0945014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(4-chlorophenyl)-5-methyl-9-propyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

3-(4-Chlorophenyl)-5-Methyl-9-Propyl-5H,6H,7H,8H,9H-Triazolo[3,4-h]Purine-6,8-Dione (CAS No. 921877-57-8)

The compound 3-(4-chlorophenyl)-5-methyl-9-propyl-5H,6H,7H,8H,9H-triazolo[3,4-h]purine-6,8-dione, with the CAS registry number 921877-57-8, is a highly specialized organic compound belonging to the class of purine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.

The molecular structure of this compound is characterized by a purine ring system fused with a triazole ring. The presence of substituents such as a 4-chlorophenyl group at position 3 and a methyl group at position 5 adds complexity to its structure. Additionally, the propyl group attached at position 9 further diversifies its chemical properties. These substituents play a crucial role in determining the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique combination of heterocyclic rings and substituents makes it an ideal candidate for exploring various biological activities such as anti-inflammatory effects and enzyme inhibition. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant inhibitory activity against certain kinases involved in cancer progression.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the purine ring system followed by the incorporation of the triazole ring and subsequent substitution reactions to introduce the desired functional groups. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity.

In terms of physical properties, this compound is typically obtained as a crystalline solid with a melting point in the range of 200–210°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate has been studied extensively to facilitate its use in various chemical reactions and biological assays.

The application of this compound extends beyond basic research into practical uses in pharmaceutical development. Its ability to modulate specific biological pathways makes it a promising candidate for therapeutic interventions in areas such as oncology and inflammation management. Furthermore, ongoing research is exploring its potential as a building block for constructing more complex molecular architectures.

In conclusion, 3-(4-chlorophenyl)-5-methyl-9-propyl-triazolo[3,4-h]purine-6,8-dione represents a significant advancement in the field of heterocyclic chemistry. With its intricate structure and promising biological profile,CAS No. 921877-57-8 stands out as a valuable tool for researchers seeking innovative solutions in drug discovery and chemical synthesis.